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Compound of Interest

Compound Name: 4-Amino-2-bromobenzaldehyde

Cat. No.: B2458091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Chemical Profile of 4-
Amino-2-bromobenzaldehyde
A thorough understanding of the chemical's properties is the bedrock of its safe handling and

disposal. 4-Amino-2-bromobenzaldehyde is a substituted aromatic compound with functional

groups that dictate its reactivity and hazard profile.

Property Value Source

CAS Number 655248-57-0 [1][2]

Molecular Formula C₇H₆BrNO [1]

Molecular Weight 200.04 g/mol [1]

Appearance Solid [3]

Melting Point 148 °C [1]

Boiling Point ~324.9 °C (Predicted) [1]

Storage

Keep in dark place, Inert

atmosphere, Store in freezer,

under -20°C

[1]
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Hazard Identification:

Based on available Safety Data Sheets (SDS) for 4-Amino-2-bromobenzaldehyde and

structurally similar compounds, the primary hazards include:

Skin Irritation (H315): Causes skin irritation upon contact.[3][4]

Serious Eye Irritation (H319): Causes serious eye irritation.[3][4]

Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[3][4]

Harmful if Swallowed (H302): Acute oral toxicity.[3]

The presence of a halogen (bromine) classifies this compound as a halogenated organic

compound, necessitating specific disposal protocols to prevent environmental harm.[5]

Personal Protective Equipment (PPE) and Safe
Handling
Prior to handling 4-Amino-2-bromobenzaldehyde for any purpose, including disposal, the

following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile rubber gloves. Always inspect gloves prior to use and use proper

glove removal technique.

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood. If dusts are generated, a NIOSH-approved respirator is required.

Handling Precautions:

Avoid contact with skin and eyes.[6]

Avoid formation of dust and aerosols.[6]
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Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Spill Management
In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

contamination.

Small Spills:

Evacuate and Ventilate: Ensure the area is well-ventilated, and restrict access to non-

essential personnel.

Don PPE: Wear the appropriate PPE as outlined in Section 2.

Containment: Gently cover the spill with an inert absorbent material such as vermiculite, dry

sand, or earth.

Collection: Carefully sweep up or vacuum the absorbed material and place it into a suitable,

labeled container for hazardous waste disposal. Do not create dust.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Large Spills:

Evacuate Immediately: Evacuate the laboratory and alert your institution's Environmental

Health and Safety (EHS) department.

Isolate the Area: Close the doors to the affected area and prevent entry.

Await Professional Assistance: Do not attempt to clean up a large spill without specialized

training and equipment.

Disposal Procedures for 4-Amino-2-
bromobenzaldehyde
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There are two primary pathways for the disposal of 4-Amino-2-bromobenzaldehyde. The

choice of pathway depends on institutional policies, waste volumes, and laboratory capabilities.

Pathway A: Direct Disposal as Hazardous Waste
(Recommended)
This is the most straightforward and universally compliant method for the disposal of 4-Amino-
2-bromobenzaldehyde.

Step-by-Step Protocol:

Segregation: Collect all waste containing 4-Amino-2-bromobenzaldehyde, including

contaminated consumables (e.g., weighing paper, pipette tips) and rinsates, in a dedicated,

clearly labeled hazardous waste container. This is a halogenated organic waste and must be

segregated from non-halogenated waste streams.[5]

Container Selection: Use a container that is compatible with the chemical. The original

product container is often a good choice. The container must be in good condition and have

a secure, tight-fitting lid.

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name

"4-Amino-2-bromobenzaldehyde," and any other information required by your institution's

EHS department.

Storage: Store the sealed waste container in a designated, well-ventilated satellite

accumulation area, away from incompatible materials such as strong oxidizing agents.[6]

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

office for final disposal, which will typically involve high-temperature incineration by a

licensed waste management facility.
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Laboratory Procedure

Institutional EHS Procedure

4-Amino-2-bromobenzaldehyde
(Unused chemical, contaminated labware, rinsates)

Segregate as
Halogenated Organic Waste

Collect in a compatible,
sealed, and labeled container

Store in designated
satellite accumulation area

Schedule Waste Pickup
with EHS Office

Hand-off

Transport to Central
Hazardous Waste Facility

Consolidation and Manifesting

Final Disposal via
Licensed Contractor (Incineration)
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Disposal of
4-Amino-2-bromobenzaldehyde

Is in-lab pre-treatment
desired and feasible?

Pathway A:
Direct Disposal

No

Pathway B:
Chemical Pre-treatment

Yes

Collect as Halogenated
Hazardous Waste

Oxidation with KMnO₄

(Protocol 1)
Adduct Formation with NaHSO₃

(Protocol 2)

Arrange pickup with EHS
for Incineration

Collect reaction mixture as
Halogenated Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2458091?utm_src=pdf-body-img
https://www.benchchem.com/product/b2458091?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2458091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-aMino-2-broMobenzaldehyde｜lookchem [lookchem.com]

2. 655248-57-0 | 4-Amino-2-bromobenzaldehyde | Aryls | Ambeed.com [ambeed.com]

3. combi-blocks.com [combi-blocks.com]

4. 2-Amino-4-bromobenzaldehyde | C7H6BrNO | CID 17914598 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. pubs.acs.org [pubs.acs.org]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 4-
Amino-2-bromobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2458091#4-amino-2-bromobenzaldehyde-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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